Cas no 86408-35-7 (N-(deoxyadenosin-8-yl)-4-aminobiphenyl)

• Product Name: N-(deoxyadenosin-8-yl)-4-aminobiphenyl
• CAS No: 86408-35-7
• MF: C₂₂H₂₂N₆O₃
• MW: 418.448483943939
• CID: 991613
• PubChem ID: 128822
• Update Time: 2025-04-20

N-(deoxyadenosin-8-yl)-4-aminobiphenyl Chemical and Physical Properties

Names and Identifiers

• N-(deoxyadenosin-8-yl)-4-aminobiphenyl
• 86408-35-7
• Adenosine, 8-(4'-amino(1,1'-biphenyl)-4-yl)-2'-deoxy-
• 8-(4'-Amino[1,1'-biphenyl]-4-yl)-9-(2-deoxypentofuranosyl)-9H-purin-6-amine
• DTXSID601006815
• (2R,3S,5S)-5-[6-amino-8-[4-(4-aminophenyl)phenyl]purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
• DAABP

• Inchi： 1S/C22H22N6O3/c23-15-7-5-13(6-8-15)12-1-3-14(4-2-12)21-27-19-20(24)25-11-26-22(19)28(21)18-9-16(30)17(10-29)31-18/h1-8,11,16-18,29-30H,9-10,23H2,(H2,24,25,26)/t16-,17+,18-/m0/s1
• InChI Key： SUCGNISWBYMYDO-KSZLIROESA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C2=C(C(N)=NC=N2)N=C1C1C=CC(C2C=CC(=CC=2)N)=CC=1)O

Computed Properties

• Exact Mass: 418.175339
• Monoisotopic Mass: 418.175339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 145

Experimental Properties

• Density: 1.58
• Boiling Point: 777.5°C at 760 mmHg
• Flash Point: 424°C
• Refractive Index: 1.786